Cas no 96735-36-3 (methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 96735-36-3
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 4667743
• PubChem ID: 639216
• Update Time: 2024-03-01

methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-oxo-2,3-dihydro-isoxazole-5-carboxylic acid methyl ester
• methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate

• Inchi： 1S/C6H7NO4/c1-7-5(8)3-4(11-7)6(9)10-2/h3H,1-2H3
• InChI Key： SXTMQZLBHCRFQB-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)=CC(=O)N1C

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 208.0±50.0 °C at 760 mmHg
• Flash Point: 79.6±30.1 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles